Cas no 312295-62-8 (4-Chloro-6-(trifluoromethoxy)quinazoline)

4-Chloro-6-(trifluoromethoxy)quinazoline is a versatile quinazoline derivative characterized by its chloro and trifluoromethoxy functional groups, which enhance its reactivity and stability in synthetic applications. This compound serves as a valuable intermediate in pharmaceutical and agrochemical research, particularly in the development of kinase inhibitors and other biologically active molecules. The trifluoromethoxy group contributes to improved metabolic stability and lipophilicity, while the chloro substituent facilitates further functionalization via nucleophilic substitution. Its high purity and well-defined structure make it suitable for precision synthesis in medicinal chemistry. The compound is typically handled under controlled conditions due to its reactivity, ensuring optimal performance in complex organic transformations.

4-Chloro-6-(trifluoromethoxy)quinazoline structure

312295-62-8 structure

Product Name:4-Chloro-6-(trifluoromethoxy)quinazoline

CAS No:312295-62-8

MF:C₉H₄ClF₃N₂O

MW:248.589071273804

MDL:MFCD09954866

CID:2101506

PubChem ID:18669330

Update Time:2025-06-08

4-Chloro-6-(trifluoromethoxy)quinazoline Chemical and Physical Properties

Names and Identifiers

- 4-chloro-6-(trifluoromethoxy)quinazoline
- ZGIDAXLBBURWOL-UHFFFAOYSA-N
- Quinazoline, 4-chloro-6-(trifluoromethoxy)-
- 4-Chloro-6-(trifluoromethoxy)quinazoline
- MDL： MFCD09954866
- Inchi： 1S/C9H4ClF3N2O/c10-8-6-3-5(16-9(11,12)13)1-2-7(6)14-4-15-8/h1-4H
- InChI Key： ZGIDAXLBBURWOL-UHFFFAOYSA-N
- SMILES： ClC1=C2C=C(C=CC2=NC=N1)OC(F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 251
Topological Polar Surface Area: 35

4-Chloro-6-(trifluoromethoxy)quinazoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	C205565-50mg	4-Chloro-6-(trifluoromethoxy)quinazoline	312295-62-8		50mg	$ 355.00	2022-04-01
TRC	C205565-100mg	4-Chloro-6-(trifluoromethoxy)quinazoline	312295-62-8		100mg	$ 585.00	2022-04-01
Alichem	A189010965-5g	4-Chloro-6-(trifluoromethoxy)quinazoline	312295-62-8	95%	5g	$1181.88	2023-09-02
Alichem	A189010965-10g	4-Chloro-6-(trifluoromethoxy)quinazoline	312295-62-8	95%	10g	$1575.84	2023-09-02
Alichem	A189010965-25g	4-Chloro-6-(trifluoromethoxy)quinazoline	312295-62-8	95%	25g	$2840.80	2023-09-02
Enamine	EN300-26057576-0.05g	4-chloro-6-(trifluoromethoxy)quinazoline	312295-62-8	95%	0.05g	$218.0	2024-06-18
Enamine	EN300-26057576-0.1g	4-chloro-6-(trifluoromethoxy)quinazoline	312295-62-8	95%	0.1g	$326.0	2024-06-18
Enamine	EN300-26057576-0.25g	4-chloro-6-(trifluoromethoxy)quinazoline	312295-62-8	95%	0.25g	$466.0	2024-06-18
Enamine	EN300-26057576-0.5g	4-chloro-6-(trifluoromethoxy)quinazoline	312295-62-8	95%	0.5g	$735.0	2024-06-18
Enamine	EN300-26057576-1.0g	4-chloro-6-(trifluoromethoxy)quinazoline	312295-62-8	95%	1.0g	$943.0	2024-06-18